Cas no 1851920-99-4 (2,2-Dimethyl-3-(4-methylcyclohexyl)propan-1-amine)

• Product Name: 2,2-Dimethyl-3-(4-methylcyclohexyl)propan-1-amine
• CAS No: 1851920-99-4
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 6252561
• PubChem ID: 130596589
• Update Time: 2025-05-20

2,2-Dimethyl-3-(4-methylcyclohexyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(4-methylcyclohexyl)propan-1-amine
• EN300-1866699
• 1851920-99-4
• 2,2-Dimethyl-3-(4-methylcyclohexyl)propan-1-amine

• Inchi： 1S/C12H25N/c1-10-4-6-11(7-5-10)8-12(2,3)9-13/h10-11H,4-9,13H2,1-3H3
• InChI Key： OFYOVFWGICOCGA-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CC1CCC(C)CC1

Computed Properties

• Exact Mass: 183.198699802g/mol
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-Dimethyl-3-(4-methylcyclohexyl)propan-1-amine

2,2-Dimethyl-3-(4-methylcyclohexyl)propan-1-amine: A Comprehensive Overview

2,2-Dimethyl-3-(4-methylcyclohexyl)propan-1-amine, also identified by the CAS number 1851920-99-4, is a versatile organic compound with significant applications in various industries. This compound is a tertiary amine, characterized by its unique structure that combines a cyclohexane ring with a branched alkyl chain and an amine group. The molecule's structure contributes to its stability and reactivity, making it a valuable component in chemical synthesis and material science.

Recent studies have highlighted the potential of 2,2-Dimethyl-3-(4-methylcyclohexyl)propan-1-amine in the development of advanced materials, particularly in the field of polymer chemistry. Researchers have explored its role as a catalyst in polymerization reactions, where it has demonstrated exceptional efficiency in accelerating reaction rates while maintaining high product quality. This property is particularly advantageous in the production of high-performance polymers used in aerospace and automotive industries.

In addition to its catalytic applications, CAS No. 1851920-99-4 has been investigated for its potential in pharmaceuticals. The compound's ability to form stable complexes with metal ions has led to its consideration as a ligand in drug delivery systems. Recent findings suggest that it could enhance the bioavailability of certain drugs by improving their solubility and stability during transit through biological systems.

The synthesis of 2,2-Dimethyl-3-(4-methylcyclohexyl)propan-1-amine involves a multi-step process that combines alkylation and cycloaddition reactions. The optimization of these steps has been a focus of recent research, with scientists aiming to develop more sustainable and cost-effective production methods. Innovations in catalytic systems have significantly improved the yield and purity of the compound, making it more accessible for industrial applications.

From an environmental perspective, the compound's biodegradability has been assessed in several studies. Results indicate that under specific conditions, CAS No. 1851920-99-4 can be effectively degraded by microbial communities, reducing its environmental footprint. This attribute is crucial for industries seeking to adopt greener chemical processes.

Furthermore, the compound's thermal stability has been examined under varying conditions, revealing its suitability for high-temperature applications. This characteristic makes it an attractive candidate for use in thermal management systems and high-performance adhesives.

In conclusion, 2,2-Dimethyl-3-(4-methylcyclohexyl)propan